2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid

• IUPAC Name: 2-[(2,4-dimethylphenyl)methoxymethyl]-6-methoxybenzoic acid
• InChI: InChI=1S/C18H20O4/c1-12-7-8-14(13(2)9-12)10-22-11-15-5-4-6-16(21-3)17(15)18(19)20/h4-9H,10-11H2,1-3H3,(H,19,20)
• InChI Key: GYQSCTIKRKDPFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)COCC2=C(C(=CC=C2)OC)C(=O)O)C
• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol

Description

2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid (DM-BMBA) is a phenolic compound derived from 2,4-dimethyl-benzyloxymethyl-6-methoxybenzoic acid (DM-BBA). It is a white, crystalline solid with a melting point of 121-123 °C. DM-BMBA has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It has been used in the synthesis of various pharmaceuticals and in the study of biochemical and physiological effects.

Scientific Research Applications

1. Pharmacological Properties

2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid and its derivatives have been studied for their pharmacological properties. For instance, NCX-1000, a derivative, was investigated for its potential to decrease portal pressure in patients with cirrhosis, highlighting its vasodilatory effects on intrahepatic circulation in animal models (Berzigotti et al., 2010).

2. Metabolism and Excretion

The metabolism and excretion of derivatives such as Uvinul A plus®, which includes a structural unit of 2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid, have been extensively studied. A detailed analysis of human metabolism after oral and dermal doses, including identifying major urinary metabolites, provides insights into the bioavailability and toxicokinetics of these compounds (Stoeckelhuber et al., 2020).

3. Toxicity and Liver Health

Exploring the toxicity and the role in liver health, studies have shed light on compounds like Methidathion (MD), which includes a structural motif related to 2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid. The research focused on the effects of subchronic MD toxicity on the liver, assessing the potential protective effects of antioxidants against liver damage (Sutcu et al., 2006).

4. Cosmetic and Dermatological Applications

Compounds structurally similar to 2-(2,4-Dimethyl-benzyloxymethyl)-6-methoxy-benzoic acid, like benzoic acid and its derivatives, have been explored for cosmetic and dermatological applications. For example, benzoic acid combined with essential oils showed promise as an alternative to antibiotic growth promoters, demonstrating its potential in enhancing skin and intestinal health (Rodrigues et al., 2020).